Cas no 2248300-75-4 (2-[3-(Trifluoromethyl)cyclohexyl]propan-1-amine)

• Product Name: 2-[3-(Trifluoromethyl)cyclohexyl]propan-1-amine
• CAS No: 2248300-75-4
• MF: C₁₀H₁₈F₃N
• MW: 209.251833438873
• CID: 6449755
• PubChem ID: 137941599
• Update Time: 2025-05-26

2-[3-(Trifluoromethyl)cyclohexyl]propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2248300-75-4
• EN300-6506448
• 2-[3-(Trifluoromethyl)cyclohexyl]propan-1-amine

• Inchi： 1S/C10H18F3N/c1-7(6-14)8-3-2-4-9(5-8)10(11,12)13/h7-9H,2-6,14H2,1H3
• InChI Key： XXUOVAYGIVECPD-UHFFFAOYSA-N
• SMILES： FC(C1CCCC(C(C)CN)C1)(F)F

Computed Properties

• Exact Mass: 209.13913406g/mol
• Monoisotopic Mass: 209.13913406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26Ų

Additional information on 2-[3-(Trifluoromethyl)cyclohexyl]propan-1-amine

Professional Introduction to 2-[3-(Trifluoromethyl)cyclohexyl]propan-1-amine (CAS No. 2248300-75-4)

2-[3-(Trifluoromethylcyclohexyl)]propan-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 2248300-75-4, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This molecule, characterized by its unique structural and functional attributes, has garnered considerable attention due to its potential applications in drug development and therapeutic interventions.

The structural framework of 2-[3-(Trifluoromethyl)cyclohexyl)]propan-1-amine consists of a cyclohexyl ring substituted with a trifluoromethyl group, connected to a propylamine moiety. This configuration imparts distinct physicochemical properties, including enhanced lipophilicity and metabolic stability, making it a promising candidate for various pharmacological applications. The presence of the trifluoromethyl group, in particular, is well-documented for its ability to modulate enzyme interactions and improve binding affinity, which is crucial for the design of effective therapeutic agents.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of fluorinated compounds due to their favorable pharmacokinetic profiles. The incorporation of fluorine atoms into molecular structures often leads to improved drug efficacy, prolonged half-life, and reduced susceptibility to metabolic degradation. 2-[3-(Trifluoromethyl)cyclohexyl)]propan-1-amine exemplifies this trend, as its trifluoromethyl-substituted cyclohexyl moiety contributes to its stability and bioavailability.

One of the most compelling aspects of 2-[3-(Trifluoromethyl)cyclohexyl)]propan-1-amine is its potential role in the development of novel therapeutic agents targeting neurological disorders. Preliminary studies have suggested that this compound exhibits promising interactions with enzymes and receptors involved in neurodegenerative processes. The trifluoromethyl group's ability to enhance binding affinity has been particularly noted in the context of acetylcholinesterase inhibition, a key target for Alzheimer's disease treatment. Furthermore, the cyclohexyl ring's steric hindrance properties may contribute to selectivity against off-target effects, minimizing side reactions.

The compound's structural features also make it an attractive scaffold for further derivatization and optimization. Researchers have explored various modifications to the propylamine moiety, aiming to enhance its solubility and bioavailability while maintaining its pharmacological activity. These efforts have led to the identification of several analogs with improved pharmacokinetic profiles, demonstrating the versatility of 2-[3-(Trifluoromethyl)cyclohexyl)]propan-1-amine as a starting point for drug discovery.

In addition to its potential in neurological applications, 2-[3-(Trifluoromethyl)cyclohexyl)]propan-1-amine has shown promise in addressing inflammatory and immunological disorders. The trifluoromethyl group's electron-withdrawing nature can influence the compound's electronic properties, potentially enhancing its interaction with inflammatory mediators. Early investigations have indicated that this compound may modulate cytokine production and immune cell signaling pathways, offering a novel approach to treating chronic inflammatory conditions.

The synthesis of 2-[3-(Trifluoromethyl)cyclohexyl)]propan-1-amine presents unique challenges due to the complexity of its structural framework. However, advances in synthetic methodologies have made it more accessible for research purposes. Modern techniques such as palladium-catalyzed cross-coupling reactions and fluorination methods have enabled efficient construction of the trifluoromethyl-substituted cyclohexyl moiety. These advancements have not only facilitated the synthesis of this compound but also provided valuable insights into optimizing similar structures for future drug development.

The growing interest in fluorinated compounds underscores their significance in modern medicine. The ability of molecules like 2-[3-(Trifluoromethyl)cyclohexyl)]propan-1-amine to modulate biological pathways with high specificity makes them invaluable tools for therapeutic intervention. As research continues to uncover new applications and refine synthetic strategies, compounds such as this are poised to play a pivotal role in addressing some of the most pressing healthcare challenges.

In conclusion, 2-[3-(Trifluoromethyl)cyclohexyl)]propan-1-amine(CAS No. 2248300-75-4) represents a fascinating compound with diverse potential applications in pharmaceutical research. Its unique structural features, particularly the presence of a trifluoromethyl group on a cyclohexyl ring, contribute to its favorable pharmacokinetic properties and biological activity. As ongoing studies continue to explore its therapeutic potential, this compound stands out as a promising candidate for further development and clinical translation.